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Compound of Interest

Compound Name: Hpk1-IN-16

Cat. No.: B12423452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling information for

Hpk1-IN-16, a potent and selective inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1). The

information is intended to guide laboratory personnel in the safe use and management of this

compound.

Chemical and Physical Properties
Hpk1-IN-16 is a small molecule inhibitor being investigated for its role in cancer

immunotherapy.[1][2] Understanding its physical and chemical characteristics is fundamental to

its safe handling.
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Property Value Reference

Chemical Name Hpk1-IN-16 [3]

Synonyms Not Available [3]

CAS Number 2294965-95-8 [1][3]

Molecular Formula C28H27FN4O4 [1][3]

Molecular Weight 454.54 g/mol [1][3]

Appearance Powder [1]

Purity
Not specified, for research use

only
[2]

Toxicological Information
The primary hazards associated with Hpk1-IN-16 are related to its potential toxicity if ingested

and its environmental impact.

Hazard
Classification
(GHS)

Code Description Reference

Acute Toxicity, Oral H302 Harmful if swallowed [3]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life
[3]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects

[3]

LD50/LC50: No data available.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.
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Condition Recommendation Reference

Handling

Avoid inhalation, and contact

with eyes and skin. Avoid dust

and aerosol formation. Use

only in areas with appropriate

exhaust ventilation.

[3]

Storage (Powder) 2 years at -20°C [1]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
[1]

General Storage

Keep container tightly sealed

in a cool, well-ventilated area.

Keep away from direct sunlight

and sources of ignition.

[3]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[3]

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately.
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Exposure Route First Aid Procedure Reference

Eye Contact

Remove any contact lenses,

locate eye-wash station, and

flush eyes immediately with

large amounts of water.

Separate eyelids with fingers

to ensure adequate flushing.

Promptly call a physician.

[3]

Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes and call a

physician.

[3]

Inhalation

Immediately relocate self or

casualty to fresh air. If

breathing is difficult, give

cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth

resuscitation.

[3]

Ingestion

Wash out mouth with water;

Do NOT induce vomiting; call a

physician.

[3]

Experimental Protocols and Workflows
While specific experimental safety protocols for Hpk1-IN-16 are not publicly available, a

general workflow for assessing the safety of a new chemical entity is presented below. This

logical process ensures that potential hazards are identified and mitigated before extensive

laboratory work commences.
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Phase 1: Preliminary Assessment

Phase 2: In Vitro Toxicology

Phase 3: In Vivo Toxicology (if required)

Phase 4: Safety Data Sheet (SDS) Generation

Literature Review &
In Silico Prediction

Physicochemical
Characterization

Hazard Identification &
Classification

Cytotoxicity Assays Genotoxicity Assays

Metabolic Stability

Acute Toxicity Studies

Proceed if necessary

Repeat-Dose Toxicity Studies

Exposure Controls &
PPE Recommendations

Final SDS Compilation

Click to download full resolution via product page

Figure 1. A generalized workflow for the safety assessment of a novel chemical compound.
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Personal Protective Equipment (PPE) and Handling
Decision Pathway
The selection of appropriate PPE is paramount when working with Hpk1-IN-16. The following

decision pathway illustrates the logic for selecting the correct level of protection based on the

experimental procedure.

Start: Handling Hpk1-IN-16

Is there a risk of
dust or aerosol generation?

Weighing, sonicating,
or preparing stock solutions

Yes

Handling of sealed containers
or prepared solutions

No

Use in a certified
chemical fume hood Standard laboratory bench

Enhanced PPE:
- Chemical splash goggles

- Nitrile gloves
- Laboratory coat

- Consider respiratory protection
  (e.g., N95 respirator)

Minimum PPE:
- Safety glasses with side shields

- Nitrile gloves
- Laboratory coat

Proceed with Experiment

Click to download full resolution via product page
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Figure 2. Decision pathway for selecting appropriate PPE when handling Hpk1-IN-16.

Spill and Disposal Procedures
In the event of a spill, appropriate measures must be taken to prevent exposure and

environmental contamination.

Procedure Action Reference

Spill Cleanup

Wear appropriate PPE. For

small spills, absorb with an

inert material and place in a

suitable container for disposal.

For large spills, contain the

spill and follow institutional

guidelines.

[3]

Waste Disposal

Dispose of contents/container

to an approved waste disposal

plant. Avoid release to the

environment.

[3]

Stability and Reactivity
Hpk1-IN-16 is stable under recommended storage conditions.[3]
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Condition Information Reference

Reactivity No data available. [3]

Chemical Stability
Stable under recommended

storage conditions.
[3]

Possibility of Hazardous

Reactions
No data available. [3]

Conditions to Avoid No data available. [3]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[3]

Hazardous Decomposition

Products

Under fire conditions, may

decompose and emit toxic

fumes.

[3]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment. All laboratory personnel should be familiar with the complete Safety Data

Sheet (SDS) and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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